Cas no 341998-53-6 (Ethanone, 1-[1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridin-3-yl]-)

• Product name: Ethanone, 1-[1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridin-3-yl]-
• CAS No: 341998-53-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.26764
• CID: 832921

Ethanone, 1-[1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridin-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridin-3-yl]-
• 1-(1-(2-Thienyl)cyclohexyl)piperidine
• 1-[1-(thien-2-yl)cyclohexyl]piperidine
• 1-[1-(toluene-4-sulfonyl)-1H-pyrrolo[2,3-b]pyridin-3-yl]ethanone
• 1-<1-(2-thienyl)-1-cyclohexyl>piperidine
• Tenociclidina
• Tenociclidina [INN-Spanish]
• TENOCYCLIDINE
• Tenocyclidinum
• Tenocyclidinum [INN-Latin]
• thienyl cyclohexylpiperidine
• Thiophene analog of phencyclidine

• Inchi： InChI=1S/C16H14N2O3S/c1-11-5-7-13(8-6-11)22(20,21)18-10-15(12(2)19)14-4-3-9-17-16(14)18/h3-10H,1-2H3
• InChI Key： IZDJVKWDKOLGAV-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2C=C(C(=O)C)C3=C2N=CC=C3

Computed Properties

• Exact Mass: 314.07300
• Monoisotopic Mass: 314.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4A^2

Experimental Properties

• Density: 1.332
• Boiling Point: 527.562°C at 760 mmHg
• Flash Point: 272.86°C
• Refractive Index: 1.648
• PSA: 77.41000
• LogP: 3.86510